Cas no 337932-29-3 (3-bromo-5-(4-methylbenzoyl)pyridine)

• Product Name: 3-bromo-5-(4-methylbenzoyl)pyridine
• CAS No: 337932-29-3
• MF: C₁₃H₁₀BrNO
• MW: 276.12860250473
• MDL: MFCD00452965
• CID: 3071469
• PubChem ID: 2055944
• Update Time: 2025-06-07

3-bromo-5-(4-methylbenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-3-pyridinyl)(4-methylphenyl)methanone
• Cuspin 1
• 3-bromo-5-(4-methylbenzoyl)pyridine
• EN300-250902
• (5-bromopyridin-3-yl)(p-tolyl)methanone
• MLS000052941
• Cuspin-1, >=98% (HPLC)
• BDBM37130
• AS-16529
• (5-bromopyridin-3-yl)-(4-methylphenyl)methanone
• AKOS000634628
• Oprea1_626199
• Oprea1_228601
• SR-01000453783-1
• (5-bromo-3-pyridinyl)-(4-methylphenyl)methanone
• 337932-29-3
• (5-Bromo-pyridin-3-yl)-p-tolyl-methanone
• Z385421220
• SMR000068964
• (5-bromanylpyridin-3-yl)-(4-methylphenyl)methanone
• GLXC-03341
• cid_2055944
• Cuspin-1
• CHEMBL1413642
• HMS1370H19
• (5-bromo-3-pyridyl)-(p-tolyl)methanone
• CS-0068438
• SR-01000453783
• HMS2366E14
• ChemDiv2_000525
• 983-049-9
• MNA93229

• MDL： MFCD00452965
• Inchi： 1S/C13H10BrNO/c1-9-2-4-10(5-3-9)13(16)11-6-12(14)8-15-7-11/h2-8H,1H3
• InChI Key： AJZRSLVRFSCCIL-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 274.99458g/mol
• Monoisotopic Mass: 274.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.429±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),

3-bromo-5-(4-methylbenzoyl)pyridine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：room temp